Cas no 2680885-04-3 (benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate)

• Product Name: benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate
• CAS No: 2680885-04-3
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5628608
• PubChem ID: 165924323
• Update Time: 2025-10-16

benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{2-[4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl]-2-oxoethyl}carbamate
• EN300-28295934
• 2680885-04-3
• benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate

• Inchi： 1S/C17H20N2O3S/c1-11(2)16-19-12(3)15(23-16)14(20)9-18-17(21)22-10-13-7-5-4-6-8-13/h4-8,11H,9-10H2,1-3H3,(H,18,21)
• InChI Key： KLNACICKOPGHSY-UHFFFAOYSA-N
• SMILES： S1C(C(CNC(=O)OCC2C=CC=CC=2)=O)=C(C)N=C1C(C)C

Computed Properties

• Exact Mass: 332.11946368g/mol
• Monoisotopic Mass: 332.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 96.5Ų

Additional information on benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate

Recent Advances in the Study of Benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate (CAS: 2680885-04-3)

Benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate (CAS: 2680885-04-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole core and carbamate functional group, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary data from cancer cell line studies indicate that the compound may induce apoptosis in certain types of cancer cells, highlighting its potential as an anticancer agent.

The synthesis of benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate has also been a focus of recent research. A team of chemists has developed a more efficient and scalable synthetic route, which involves the condensation of 4-methyl-2-(propan-2-yl)-1,3-thiazole-5-carbaldehyde with benzyl carbamate under mild conditions. This improved method not only increases the yield but also reduces the production of unwanted by-products, making it more suitable for large-scale manufacturing.

Pharmacokinetic studies have further revealed that the compound exhibits favorable absorption and distribution profiles in animal models. Its relatively high bioavailability and low toxicity make it a promising candidate for further preclinical development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects, which are critical for its transition into clinical trials.

In conclusion, benzyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate (CAS: 2680885-04-3) represents a promising scaffold for the development of new therapeutic agents. Its dual anti-inflammatory and anticancer activities, combined with its improved synthetic accessibility, position it as a valuable compound for future research. Further studies are needed to fully understand its mechanism of action and to evaluate its efficacy and safety in vivo.